2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 2-(4-fluorophenyl)-5-(3-nitrophenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H16FN3O3/c23-16-10-8-14(9-11-16)19-13-20-18-6-1-2-7-21(18)29-22(25(20)24-19)15-4-3-5-17(12-15)26(27)28/h1-12,20,22H,13H2
• InChI Key: VBRLVOHIGOAWAO-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=C(C=C4)F)C5=CC(=CC=C5)[N+](=O)[O-]
• Molecular Formula: C22H16FN3O3
• Molecular Weight: 389.4 g/mol

Description

This tricyclic benzoxazine derivative features a pyrazolo[1,5-c][1,3]benzoxazine core with substituents at positions 2 and 5:

• Position 2: 4-Fluorophenyl group (electron-withdrawing fluorine).
• Position 5: 3-Nitrophenyl group (strong electron-withdrawing nitro group at the meta position).

Molecular Formula: C₂₂H₁₇N₃O₃
Molecular Weight: 371.13 g/mol
SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CC=C4)C5=CC(=CC=C5)N+[O-]
InChIKey: XDCKXQFMERWWFC-UHFFFAOYSA-N

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The table below compares key structural and physicochemical features of the target compound with its analogs:

Compound Name (Substituents)	Position 2	Position 5	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	4-Fluorophenyl	3-Nitrophenyl	C₂₂H₁₇N₃O₃	371.13	High polarity due to nitro; potential bioactivity
2-(4-Fluorophenyl)-5-(4-methylphenyl)-...	4-Fluorophenyl	4-Methylphenyl	C₂₃H₁₉FN₂O	368.41	Increased lipophilicity (methyl group); lower reactivity
2-(4-Fluoro)phenyl-5-one (3c)	4-Fluorophenyl	Ketone	C₁₆H₁₂FN₂O₂	283.09	Polar ketone; reduced molecular weight; distinct NMR shifts (δ 5.41 ppm)
2-(4-Butoxyphenyl)-5-(4-propoxyphenyl)-...	4-Butoxyphenyl	4-Propoxyphenyl	C₂₉H₃₃N₂O₃	469.59	High hydrophobicity (alkoxy chains); potential for membrane interactions
5-(4-Fluorophenyl)-2-(4-methoxyphenyl)-...	4-Methoxyphenyl	4-Fluorophenyl	C₂₃H₁₉FN₂O₂	382.41	Methoxy enhances lipophilicity; positional swap of substituents
9-Chloro-5-(2,4-dichlorophenyl)-...	4-Fluorophenyl	2,4-Dichlorophenyl	C₂₂H₁₄Cl₃FN₂O	447.72	Multi-halogenated; high molecular weight; electron-deficient core

Electronic and Reactivity Differences

• Nitro vs. Methyl/Methoxy : The nitro group increases electrophilicity, favoring interactions with nucleophilic biological targets, whereas methyl/methoxy groups enhance lipophilicity, improving membrane permeability .
• Ketone vs. Aromatic Substituents : The ketone-containing derivative (3c) has distinct hydrogen-bonding capabilities, evidenced by its unique ¹H NMR profile (δ 5.41 ppm for 10b-H) .